Cas no 1174312-87-8 (3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)prop-2-enoic acid)

• Product Name: 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)prop-2-enoic acid
• CAS No: 1174312-87-8
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5908783
• PubChem ID: 33782636
• Update Time: 2025-10-28

3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)prop-2-enoic acid
• 1174312-87-8
• EN300-1843715
• AKOS015150747

• Inchi： 1S/C11H16N2O2/c1-11(2,3)10-8(5-6-9(14)15)7-13(4)12-10/h5-7H,1-4H3,(H,14,15)/b6-5+
• InChI Key： MRUIVDMMDFTQQM-AATRIKPKSA-N
• SMILES： OC(/C=C/C1=CN(C)N=C1C(C)(C)C)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)prop-2-enoic acid

Introduction to 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)prop-2-enoic acid (CAS No. 1174312-87-8)

3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)prop-2-enoic acid (CAS No. 1174312-87-8) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The presence of a propenoic acid moiety and a substituted pyrazole ring imparts unique chemical and pharmacological properties, making it a subject of interest for further research and development.

The structure of 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)prop-2-enoic acid features a central pyrazole ring substituted with a tert-butyl group at the 3-position and a methyl group at the 1-position, enhancing its steric hindrance and electronic properties. The propenoic acid side chain provides a site for further functionalization, enabling the synthesis of derivatives with tailored biological activities. This structural framework suggests potential interactions with biological targets, including enzymes and receptors, which are critical for drug discovery.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Studies have shown that compounds containing the pyrazole scaffold exhibit anti-inflammatory, antimicrobial, anti-cancer, and anti-diabetic properties. The tert-butyl and methyl substituents in 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)prop-2-enoic acid may contribute to its stability and binding affinity to biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yloic acid is its potential as a lead compound for drug development. Researchers have been exploring its pharmacological profile to identify novel therapeutic agents. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders and inflammatory diseases. The propenoic acid moiety could serve as a pharmacophore, interacting with specific residues in enzyme active sites or receptor binding pockets.

The synthesis of 3-(3-tert-butyl-l-methyl-lH-pyrazol-l4-yI)prop-Z-enooic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to construct the pyrazole core efficiently. The introduction of the propenoic acid side chain necessitates precise control over reaction conditions to avoid unwanted byproducts. These synthetic strategies highlight the compound's complexity and the expertise required for its production.

Recent advancements in computational chemistry have facilitated the virtual screening of compounds like 3-(3-tert-butyl-l-methyl-lH-pyrazol-l4-yI)prop-Z-enooic acid against large databases of biological targets. Molecular docking studies have been conducted to predict potential interactions with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are involved in inflammatory pathways. These simulations provide valuable insights into the compound's binding affinity and mechanism of action, guiding experimental validation efforts.

The pharmacokinetic properties of CAS No 1174312-l87-l are also under investigation to assess its suitability for therapeutic use. Factors such as solubility, stability, bioavailability, and metabolic clearance are critical determinants of a drug's efficacy. Experimental studies using cell culture and animal models have begun to address these parameters. Preliminary results indicate that the compound exhibits reasonable solubility in aqueous media and moderate stability under physiological conditions.

Another area of interest is the potential application of CAS No 1174312-l87-l in combination therapies. Polypharmacology has emerged as an important strategy in modern medicine, where drugs targeting multiple pathways can enhance therapeutic outcomes while minimizing side effects. The dual functionality of 3-(3-tert-butyl-l-methyl-lH-pyrazol-l4-yI)prop-Z-enooic acid, with both the pyrazole ring and propenoic acid moiety serving as interaction points, makes it an attractive candidate for such approaches.

The role of pyrazole derivatives in treating neurological disorders has also been explored recently. Studies suggest that compounds with this scaffold may modulate neurotransmitter systems or interact with ion channels involved in neuronal function. While more research is needed to fully understand these mechanisms, preliminary findings are encouraging for future applications in neurology.

In conclusion,CAS No 1174312-I87-I, specifically 3-(3-tert-butyl-l-methyl-IH-pyrazol-I4-yI)prop-Z-enooic acid, represents a promising entity in medicinal chemistry with diverse potential applications. Its unique structure, combined with preliminary evidence of biological activity, positions it as a valuable compound for further research. As scientific understanding advances, new therapeutic opportunities may emerge from continued investigation into this fascinating molecule.